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Compound of Interest

Compound Name: Butane-2-sulfonamide

Cat. No.: B3246515

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific data, including a registered CAS number, for butane-2-
sulfonamide is limited. This guide provides identification details for butane-2-sulfonamide
and presents experimental data and protocols for closely related isomers and precursors to
serve as a technical reference. All data for compounds other than butane-2-sulfonamide are
clearly indicated.

Identification of Butane-2-sulfonamide

Butane-2-sulfonamide is a chemical compound containing a butane backbone with a
sulfonamide group attached to the second carbon. While a specific CAS number for this
compound is not readily available in major chemical databases, its structure and molecular
identifiers have been predicted.
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Identifier Value

Molecular Formula C4H11NO2S[1]

IUPAC Name butane-2-sulfonamide

SMILES CCC(C)S(=0)(=O)N[1]

inChi INChl=1S/C4H11NO2S/c1-3-
4(2)8(5,6)7/h4H,3H2,1-2H3,(H2,5,6,7)[1]

InChlKey FCWGIFCVCCHGTK-UHFFFAOYSA-N[1]

Monoisotopic Mass 137.05106 Da[1]

Physicochemical Data of Related Compounds

Due to the absence of experimental data for butane-2-sulfonamide, the following tables
summarize the properties of its isomer, 1-butanesulfonamide, and its likely precursor, butane-2-
sulfonyl chloride.

Table 2.1: Properties of 1-Butanesulfonamide (Isomer)

Property Value CAS Number
Molecular Weight 137.20 g/mol [2] 3144-04-5[2][3]
Molecular Formula C4H11NO2S[2][3]

XLogP3 0.2[2]

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count

Rotatable Bond Count 2

Table 2.2: Properties of Butane-2-sulfonyl chloride (Precursor)
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Property Value CAS Number
Molecular Weight 156.63 g/mol [4][5] 4375-72-8[4][5][6]
Molecular Formula C4H9CIO2S[4][5]

SMILES CCC(C)S(=0)(=0)CI[4]

Experimental Protocols: General Synthesis of a
Primary Sulfonamide

The synthesis of butane-2-sulfonamide would likely follow the well-established reaction of a
sulfonyl chloride with ammonia. The following is a general protocol based on this common
synthetic route.[7]

Objective: To synthesize a primary sulfonamide from its corresponding sulfonyl chloride.

Materials:

Butane-2-sulfonyl chloride

Ammonia (aqueous solution or gas)

A suitable solvent (e.g., dichloromethane, tetrahydrofuran)

A base (e.g., pyridine, triethylamine, if using an amine salt)

Deionized water

Brine

Drying agent (e.g., anhydrous magnesium sulfate)
Procedure:

» Dissolve butane-2-sulfonyl chloride in the chosen solvent in a reaction flask equipped with a
stirrer and cooled in an ice bath.
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e Slowly add a stoichiometric excess of agueous ammonia to the cooled solution while stirring.
The reaction is exothermic.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
continue stirring for several hours or until the reaction is complete (monitored by TLC or LC-
MS).

« If a precipitate (the sulfonamide product) forms, it can be collected by filtration, washed with
cold water, and dried.

« If the product remains in the organic phase, transfer the mixture to a separatory funnel.

e Wash the organic layer sequentially with dilute acid (to remove excess ammonia), water, and
brine.

» Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate), filter, and
concentrate the solvent under reduced pressure to obtain the crude product.

e The crude butane-2-sulfonamide can be purified by recrystallization or column
chromatography.

Visualizations

The following diagrams illustrate the general synthetic pathway for sulfonamides and the
structural relationships between related compounds.

Caption: General reaction scheme for the synthesis of butane-2-sulfonamide.

Caption: Structural relationship and transformation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Butane-2-sulfonamide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3246515#butane-2-sulfonamide-cas-number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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